Solavetivone

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: (3R,5S,6R)-6,10-dimethyl-3-prop-1-en-2-ylspiro[4.5]dec-9-en-8-one
• InChI: InChI=1S/C15H22O/c1-10(2)13-5-6-15(9-13)11(3)7-14(16)8-12(15)4/h7,12-13H,1,5-6,8-9H2,2-4H3/t12-,13-,15-/m1/s1
• InChI Key: FGCUSSRGQNHZRW-UMVBOHGHSA-N
• Isomeric SMILES: C[C@@H]1CC(=O)C=C([C@]12CC[C@H](C2)C(=C)C)C
• SMILES: CC1CC(=O)C=C(C12CCC(C2)C(=C)C)C
• synonyms: (2R,5S,10R)-2-isopropenyl-6,10-dimethylspiro(4,5)-dec-6-en-8-one; solavetivone
• CAS No.: 54878-25-0

Description

Solavetivone is a cyclic ketone derived from spiro[4.5]dec-6-en-8-one by substitution of hydrogens by methyl groups at positions 6 and 10, and by an isopropenyl group at position 2 (the (2R,5S,10R)-diastereoisomer). It has a role as a phytoalexin and a plant metabolite. It is a spiro compound, a sesquiterpenoid and a cyclic ketone.

Scientific Research Applications

Drug Discovery and Protein Production

Solavetivone's applications in scientific research are multifaceted, prominently featuring in the field of drug discovery and protein production. A significant breakthrough in drug discovery involves the utilization of various scientific methods like high-throughput screening and computational rational drug design. The pCold-glutathione S-transferase (GST) system, prominently mentioned in the research, stands out as an effective system for soluble protein expression in Escherichia coli. This advancement is critical for accurate functional and structural analysis of disease-associated proteins, which, in turn, bolsters drug development efforts (Sugiki, Fujiwara, & Kojima, 2014).

Public Participation in Scientific Research

Another intriguing facet of scientific research involves public participation. This compound's role extends to contexts where research addresses complex social-ecological questions. This participation significantly affects both project design and outcomes. A framework that considers how scientific and public interests are negotiated during project design has shown that this collaboration enhances outcomes for scientific research, individual participants, and social-ecological systems (Shirk et al., 2012).

Glutathione Depletion in Cancer Therapy

In the realm of cancer therapy, this compound's relevance is linked to glutathione (GSH) depletion strategies. GSH is pivotal in cancer cells for scavenging excessive reactive oxygen species (ROS) and detoxifying xenobiotics. Strategies targeting GSH depletion have shown promise in enhancing the therapeutic efficacy of ROS-based therapies, ferroptosis, and chemotherapy, marking a significant stride in cancer treatment research (Niu et al., 2021).

Ethical Considerations in Fish Research

Interestingly, this compound's application also extends to ethical considerations in research, particularly in studies involving fish. Research methodologies range from non-invasive observations to experimental manipulation, and there's a growing pressure on the scientific community to refine their ethical practices. This involves improving the welfare of fish used in scientific studies by refining common methods and employing emerging knowledge. This refinement not only enhances the welfare of the fish but also increases the scientific rigor of the studies (Sloman, Bouyoucos, Brooks, & Sneddon, 2019).